Dichlorphenamide

• CAS No.: 120-97-8
• Product Name: Dichlorphenamide
• Molecular Formula: C6H6Cl2N2O4S2
• Molecular Weight: 305.2 g/mol
• IUPAC Name: 4,5-dichlorobenzene-1,3-disulfonamide
• Standard InChI: InChI=1S/C6H6Cl2N2O4S2/c7-4-1-3(15(9,11)12)2-5(6(4)8)16(10,13)14/h1-2H,(H2,9,11,12)(H2,10,13,14)
• Standard InChIKey: GJQPMPFPNINLKP-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1S(=O)(=O)N)Cl)Cl)S(=O)(=O)N
• Canonical SMILES: C1=C(C=C(C(=C1S(=O)(=O)N)Cl)Cl)S(=O)(=O)N
• Appearance: Solid powder
• Colorform: NEEDLES FROM DIMETHYLSULFOXIDE + WATER; WHITE OR NEARLY WHITE, CRYSTALLINE POWDER
• Melting Point: 228.5; 228.7 °C; 239-241 °C; 228.7°C
• Physical Description: Solid
• Description: Dichlorphenamide, also known as diclofenamida or daranide, belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. Dichlorphenamide is a drug which is used for adjunctive treatment of: chronic simple (open-angle) glaucoma, secondary glaucoma, and preoperatively in acute angle-closure glaucoma where delay of surgery is desired in order to lower intraocular pressure. Dichlorphenamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Dichlorphenamide has been detected in multiple biofluids, such as urine and blood. Within the cell, dichlorphenamide is primarily located in the cytoplasm and membrane (predicted from logP).; Diclofenamide is a sulfonamide that is benzene-1,3-disulfonamide in which the hydrogens at positions 4 and 5 are substituted by chlorine. An oral carbonic anhydrase inhibitor, it partially suppresses the secretion (inflow) of aqueous humor in the eye and so reduces intraocular pressure. It is used for the treatment of glaucoma. It has a role as an EC 4.2.1.1 (carbonic anhydrase) inhibitor, an antiglaucoma drug and an ophthalmology drug. It is a sulfonamide and a dichlorobenzene.; A carbonic anhydrase inhibitor that is used in the treatment of glaucoma.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: PRACTICALLY INSOL IN WATER; SOL IN ALKALINE SOLN; FREELY SOL IN PYRIDINE & IN 1 N NAOH; SOL IN ALCOHOL; SOL IN 2 N SODIUM CARBONATE; SLIGHTLY SOL IN ETHER; 3.98e-01 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Dichlorphenamide; Diclofenamide; Dichlofenamide; Daranide; 4,5-dichlorobenzene-1,3-disulfonamide
• Reference: 1: Tawil R, McDermott MP, Brown R Jr, Shapiro BC, Ptacek LJ, McManis PG, Dalakas MC, Spector SA, Mendell JR, Hahn AF, Griggs RC. Randomized trials of dichlorphenamide in the periodic paralyses. Working Group on Periodic Paralysis. Ann Neurol. 2000 Jan;47(1):46-53. PubMed PMID: 10632100.; 2: Lotti VJ, Schmitt CJ, Gautheron PD. Topical ocular hypotensive activity and ocular penetration of dichlorphenamide sodium in rabbits. Graefes Arch Clin Exp Ophthalmol. 1984;222(1):13-9. PubMed PMID: 6510719.; 3: Kishida K, Manabe R. The role of the hydrophobicity of the substituted groups of dichlorphenamide in the development of carbonic anhydrase inhibition. Med J Osaka Univ. 1980 Mar;30(3-4):95-100. PubMed PMID: 7412695.; 4: Schmitt C, Vandenheuvel WJ, Walker RW, Plazonnet B. Electron-capture GLC assay of dichlorphenamide. J Pharm Sci. 1979 Mar;68(3):381-3. PubMed PMID: 423137.; 5: Bleckmann H. [Dichlorphenamide treatment in acute glaucoma (author's transl)]. Albrecht Von Graefes Arch Klin Exp Ophthalmol. 1976 Nov 18;201(1):69-77. German. PubMed PMID: 793439.; 6: Lane DJ, Howell JB, Stretton TB. The effect of dichlorphenamide on blood and cerebrospinal fluid acid-base state in chronic ventilatory failure. Clin Sci. 1970 Sep;39(3):391-406. PubMed PMID: 5459167.; 7: Tota G, Cavallacci G. [Modification of ERG produced by dichlorphenamide]. Ann Ottalmol Clin Ocul. 1970 Jun;96(6):303-11. Italian. PubMed PMID: 5513801.; 8: Chiesa A, Stretton TB, Massoud AA, Howell JB. The effects of inhibition of carbonic anhydrase with dichlorphenamide on ventilatory control at rest and on exercise in normal subjects. Clin Sci. 1969 Dec;37(3):689-706. PubMed PMID: 4983199.; 9: Constant MA. Distribution of 5,5-dimethyl-2,4-oxazolidinedione (DMO) in intraocular fluids. V. Effect of plasma level, probenecid, and dichlorphenamide on time course. Invest Ophthalmol. 1968 Jun;7(3):334-46. PubMed PMID: 5655878.; 10: Chiesa AG, Balbi L, Ciappi G, Zardini P. [Reversibility in vitro and in vivo of carbonic anhydrase inhibition with dichlorphenamide]. Minerva Med. 1966 Oct 27;57(86):3539-42. Italian. PubMed PMID: 4958930.
• PubChem Compound: 3038
• Last Modified: Nov 11 2021